molecular formula C18H18FN7O3 B2459969 2-(7-(2-fluorobenzyl)-3,9-dimethyl-6,8-dioxo-6,7,8,9-tetrahydro-[1,2,4]triazino[3,4-f]purin-1(4H)-yl)acetamide CAS No. 923426-63-5

2-(7-(2-fluorobenzyl)-3,9-dimethyl-6,8-dioxo-6,7,8,9-tetrahydro-[1,2,4]triazino[3,4-f]purin-1(4H)-yl)acetamide

Cat. No. B2459969
CAS RN: 923426-63-5
M. Wt: 399.386
InChI Key: DSPAWAUGBOQDFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(7-(2-fluorobenzyl)-3,9-dimethyl-6,8-dioxo-6,7,8,9-tetrahydro-[1,2,4]triazino[3,4-f]purin-1(4H)-yl)acetamide” is a fluorinated 1,2,4-triazino compound . It is part of a class of compounds that have been synthesized for their potential biocidal activity .


Synthesis Analysis

The synthesis of similar fluorinated 1,2,4-triazino compounds involves the treatment of a precursor molecule with active functional oxygen, sulfur, and halogen compounds under specific conditions . The exact synthesis process for this specific compound is not detailed in the available resources.


Chemical Reactions Analysis

While the specific chemical reactions involving this compound are not detailed in the available resources, similar fluorinated 1,2,4-triazino compounds have been obtained from treatment of a precursor molecule with active functional oxygen, sulfur, and halogen compounds .

Scientific Research Applications

Radiotracer Development for PET Imaging

One significant application area for structurally related compounds involves the development of novel radiotracers for Positron Emission Tomography (PET) imaging. For example, Fujinaga et al. (2018) developed two novel radiotracers with a [18F]fluorobenzene ring for PET imaging of the translocator protein (18 kDa) (TSPO) in ischemic brain. These radiotracers demonstrated high binding affinities for TSPO and improved in vivo stability compared to their parent compounds, showcasing their potential in visualizing neuroinflammation models (Fujinaga et al., 2018).

Synthesis of Heterocyclic Compounds

Compounds with similar structural frameworks are also explored for their synthesis methods. Ueda et al. (1988) synthesized [1,2,4]Triazino[3,2-f]purines and [1,2,4]triazepino[3,2-f]purines by reacting 7,8-diamino-1,3-dimethylxanthine with various diketones, demonstrating a versatile approach to creating heterocyclic compounds with potential biological activities (Ueda et al., 1988).

Antimicrobial Activity

Bondock et al. (2008) utilized a compound structurally similar to the target molecule as a key intermediate for synthesizing new heterocycles with potential antimicrobial activity. These synthesized compounds were evaluated and showed promising results as antimicrobial agents (Bondock et al., 2008).

Future Directions

Fluorinated 1,2,4-triazino compounds, like the one , are part of ongoing research due to their potential biocidal activity . The introduction of a fluorine atom to the heterocyclic systems is believed to improve or enhance the medicinal properties . Therefore, future research may focus on the synthesis of new compounds in this class and the evaluation of their biological activity.

properties

IUPAC Name

2-[7-[(2-fluorophenyl)methyl]-3,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18FN7O3/c1-10-7-24-14-15(21-17(24)26(22-10)9-13(20)27)23(2)18(29)25(16(14)28)8-11-5-3-4-6-12(11)19/h3-6H,7-9H2,1-2H3,(H2,20,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSPAWAUGBOQDFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4F)CC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18FN7O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.